Cas no 52157-73-0 (1-methyl-3-(piperidin-4-yl)-1H-indole)

• Product Name: 1-methyl-3-(piperidin-4-yl)-1H-indole
• CAS No: 52157-73-0
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 360419
• PubChem ID: 14931746
• Update Time: 2025-05-20

1-methyl-3-(piperidin-4-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 1-methyl-3-(4-piperidinyl)-
• 1-methyl-3-piperidin-4-ylindole
• 1-methyl-3-(piperidin-4-yl)-1H-indole
• DTXSID20565641
• SCHEMBL5937271
• EN300-1841429
• 52157-73-0

• Inchi： 1S/C14H18N2/c1-16-10-13(11-6-8-15-9-7-11)12-4-2-3-5-14(12)16/h2-5,10-11,15H,6-9H2,1H3
• InChI Key： AXICNUHYVNKQDO-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CN(C)C3C=CC=CC2=3)CC1

Computed Properties

• Exact Mass: 214.14714
• Monoisotopic Mass: 214.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17Ų

Experimental Properties

• PSA: 16.96

Additional information on 1-methyl-3-(piperidin-4-yl)-1H-indole

1-Methyl-3-(piperidin-4-yl)-1H-indole (CAS No. 52157-73-0): A Comprehensive Overview

The compound 1-methyl-3-(piperidin-4-yl)-1H-indole (CAS No. 52157-73-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining an indole core with a piperidine moiety, makes it a versatile scaffold for drug discovery and development. This article delves into its properties, applications, and relevance in modern science, while addressing frequently searched questions and trends in the field.

1-Methyl-3-(piperidin-4-yl)-1H-indole belongs to a class of compounds known for their potential interactions with biological targets, particularly in the central nervous system (CNS). The indole ring is a common feature in many natural and synthetic bioactive molecules, while the piperidine group enhances its ability to cross the blood-brain barrier. Researchers are increasingly exploring its derivatives for their potential in addressing neurological disorders, a topic that aligns with current trends in neuropharmacology and drug design.

One of the most searched questions related to this compound is: *"What are the potential applications of 1-methyl-3-(piperidin-4-yl)-1H-indole in medicine?"* Studies suggest its derivatives may exhibit affinity for receptors such as 5-HT (serotonin) and dopamine receptors, which are critical in mood regulation and cognitive function. This aligns with the growing public interest in mental health therapeutics and neurodegenerative disease research, making it a hot topic in both academic and industry circles.

From a synthetic chemistry perspective, the CAS No. 52157-73-0 compound is often discussed in the context of structure-activity relationship (SAR) studies. Researchers modify its core structure to optimize binding affinity, selectivity, and pharmacokinetic properties. This approach is central to modern drug discovery pipelines, where computational tools like molecular docking and AI-driven drug design are increasingly employed. Such methodologies are frequently searched by students and professionals alike, reflecting the intersection of chemistry and technology.

Another trending topic is the environmental and green chemistry aspects of synthesizing such compounds. With sustainability becoming a priority, scientists are exploring eco-friendly routes to produce 1-methyl-3-(piperidin-4-yl)-1H-indole derivatives. Searches for *"green synthesis of indole derivatives"* or *"biocatalytic approaches to heterocycles"* highlight this shift, emphasizing the need for innovative and sustainable methodologies.

In summary, 1-methyl-3-(piperidin-4-yl)-1H-indole (CAS No. 52157-73-0) is a compound of broad scientific interest, bridging gaps between medicinal chemistry, neuroscience, and sustainable synthesis. Its potential applications and the methodologies surrounding its study resonate with current research trends and public curiosity, making it a compelling subject for further exploration.